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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for

Desethylatrazine-d7 (CAS: 1216649-31-8), a deuterated analog of the atrazine metabolite,

desethylatrazine. This document synthesizes available safety data sheets (SDS), toxicological

studies, and experimental protocols to furnish researchers, scientists, and drug development

professionals with critical information for safe handling, storage, and use. All quantitative data

has been summarized in structured tables for ease of comparison, and key experimental

methodologies are detailed.

Section 1: Chemical and Physical Properties
Desethylatrazine-d7 is a solid, white to off-white substance.[1] While specific data for the

deuterated compound is limited, the properties of its non-deuterated counterpart,

desethylatrazine, offer valuable insights.
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Property Value Source

Chemical Formula C₆H₃D₇ClN₅ C/D/N Isotopes SDS[1]

Molecular Weight 194.70 g/mol Calculated

Physical Status Solid C/D/N Isotopes SDS[1]

Color White to off-white C/D/N Isotopes SDS[1]

Melting Point 132 - 134 °C C/D/N Isotopes SDS[1]

Water Solubility 3.2 g/L C/D/N Isotopes SDS

Log P (octanol/water) 1.51 C/D/N Isotopes SDS

Vapor Pressure No data available C/D/N Isotopes SDS

Density No data available C/D/N Isotopes SDS

Section 2: Hazard Identification and GHS
Classification
Desethylatrazine-d7 is classified as harmful if swallowed or inhaled and causes serious eye

irritation. The Globally Harmonized System (GHS) classification is summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

GHS Pictograms:

Signal Word: Warning

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant.
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GHS Hazard Classification

Pictograms

Signal Word

Acute Toxicity, Oral (Category 4)
H302: Harmful if swallowed

Exclamation Mark

Acute Toxicity, Inhalation (Category 4)
H332: Harmful if inhaled

Serious Eye Irritation (Category 2A)
H319: Causes serious eye irritation

Warning

Desethylatrazine-d7

Click to download full resolution via product page

Caption: GHS Hazard Classification for Desethylatrazine-d7.

Section 3: Toxicological Information
Toxicological data for Desethylatrazine-d7 is limited. The information presented below is for

the non-deuterated form, desethylatrazine, and should be considered as a proxy.

Test Species Route Value Source

LC50 (96h) Fish Aquatic >100 mg/L Not Specified

EC50
Vibrio fischeri

(Microtox)
Aquatic 81.86 mg/L Not Specified

Routes of Exposure: Inhalation, ingestion, skin, and eyes.

Potential Health Effects:
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Inhalation: Harmful if inhaled. May cause respiratory tract irritation.

Ingestion: Harmful if swallowed.

Skin: May be harmful if absorbed through the skin. May cause skin irritation.

Eyes: Causes serious eye irritation.

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible or confirmed human carcinogen by IARC or ACGIH.

Section 4: Experimental Protocols
Detailed experimental protocols for toxicological assessments are crucial for the interpretation

and replication of data. The following sections describe the methodologies for key experiments

cited for related compounds.

OECD Guideline 203: Fish, Acute Toxicity Test
This guideline is designed to assess the acute toxicity of substances to fish.

Methodology:

Test Organism: A suitable fish species, such as Zebrafish (Brachydanio rerio), is selected.

Exposure: Fish are exposed to the test substance in a geometric series of at least five

concentrations for a period of 96 hours. A control group is maintained in water without the

test substance.

Observation: Mortalities and any abnormal behavioral or physiological responses are

recorded at 24, 48, 72, and 96 hours.

Data Analysis: The concentration that is lethal to 50% of the test fish (LC50) is determined

using appropriate statistical methods, such as probit analysis.
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Caption: Workflow for OECD Guideline 203 Fish Acute Toxicity Test.

Microtox® Assay
The Microtox® assay is a rapid, in vitro method to determine the acute toxicity of a substance

using the bioluminescent bacterium Aliivibrio fischeri.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1140463?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Preparation: Freeze-dried Aliivibrio fischeri are reconstituted in a special diluent.

Sample Preparation: The test substance is prepared in a series of dilutions.

Exposure: The reconstituted bacteria are exposed to the different concentrations of the test

substance. A control with no test substance is also prepared.

Measurement: The light output of the bacteria is measured using a luminometer at specific

time points (e.g., 5 and 15 minutes).

Data Analysis: The reduction in light output in the presence of the test substance, compared

to the control, is used to calculate the effective concentration that causes a 50% reduction in

light emission (EC50).
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Caption: Workflow for the Microtox® Acute Toxicity Assay.

Section 5: Handling, Storage, and Stability
Proper handling and storage are essential to ensure the safety of personnel and the integrity of

the compound.
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Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use in

a well-ventilated area or under a fume hood.

Storage: Store at room temperature in a dry, well-ventilated place. Keep containers tightly

closed.

Stability: Stable under recommended storage conditions.

Incompatibilities: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides, and hydrogen chloride gas.

Section 6: First Aid Measures
In case of exposure, follow these first aid measures:

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

Section 7: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Not flammable or combustible. However, hazardous decomposition

products may be formed in a fire.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
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Section 8: Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing dust. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in

suitable, closed containers for disposal.

This technical guide provides a consolidated source of safety information for Desethylatrazine-
d7. Researchers and laboratory personnel should always consult the most current and

complete Safety Data Sheet provided by the supplier before handling this chemical and adhere

to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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